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Compound of Interest

Compound Name: 2-tert-Butyl-4-chloropyrimidine

Cat. No.: B170276

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-tert-Butyl-4-chloropyrimidine.
The following procedures are designed to ensure the safe management of this chemical in a
laboratory setting.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling 2-tert-Butyl-4-chloropyrimidine.
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PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Must meet EN166 (EU) or
ANSI z87.1 (US) standards. A
face shield is recommended
when there is a risk of

splashing.[1]

Hand Protection

Chemically resistant gloves.

Disposable nitrile gloves offer
good short-term protection.[2]
[3] For prolonged contact,
consider heavier-duty gloves
and consult the manufacturer's
chemical resistance guide.
Always inspect gloves for tears

or holes before use.[2][4]

Skin and Body Protection

Flame-retardant lab coat.

The lab coat should be
buttoned to cover as much
skin as possible.[2][3] For
procedures with a high risk of
splashing, a chemical-resistant
apron should be worn over the
lab coat.[5]

Respiratory Protection

NIOSH-approved respirator.

Required when handling the
compound outside of a
certified chemical fume hood
or if exposure limits are likely
to be exceeded.[1] A proper
respiratory protection program,
including fit testing, should be
in place.[2][5]

Footwear

Closed-toe and closed-heel

shoes.

Shoes should be made of a
material that offers protection
from spills.[2][6]
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Hazard and Physical Properties

While specific quantitative data for 2-tert-Butyl-4-chloropyrimidine is limited, the following
table summarizes available information and data from structurally similar compounds.

Property Value Source
Molecular Formula CsH11CIN2 [7]
Molecular Weight 170.64 g/mol [718]
Appearance Yellow-orange powder/solid 9]
Boiling Point 70-75 °C at 0.1 Torr [8]

Causes skin irritation. Causes
Hazard Statements ] o [7]
serious eye irritation.

Signal Word Warning [7]

Pictograms GHSO07 (Exclamation Mark) [7]

Operational Plan: Step-by-Step Handling

A systematic approach is critical for the safe handling of 2-tert-Butyl-4-chloropyrimidine.

e Preparation:

o

Ensure that a calibrated chemical fume hood is available and functioning correctly.

[¢]

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[2]

[¢]

Designate a specific area for handling the compound to minimize the risk of
contamination.

[¢]

Review the Safety Data Sheet (SDS) before beginning any work.

e Handling:
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o All handling of 2-tert-Butyl-4-chloropyrimidine should be conducted within a chemical
fume hood to prevent inhalation of dust or vapors.[6]

o Wear all required PPE as detailed in the table above.
o Avoid direct contact with the skin and eyes.[10]
o Do not eat, drink, or smoke in the laboratory.[2]

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[2][11]

e In Case of a Spill:

[¢]

Evacuate non-essential personnel from the area.[2]

[e]

Wearing appropriate PPE, clean up spills immediately. For solid spills, use a dry method to
avoid generating dust.[2]

[¢]

Collect the spilled material into a sealed, labeled container for proper disposal.[2]

[e]

Prevent the chemical from entering drains or waterways.

Disposal Plan

Proper disposal of 2-tert-Butyl-4-chloropyrimidine and its waste is essential to protect the
environment and comply with regulations.

o Waste Collection:

o All waste materials, including contaminated gloves, wipes, and empty containers, should
be placed in a clearly labeled, sealed container.

o Halogenated organic waste should be segregated in a designated "Halogenated Organic
Waste" container.[6]

o Disposal Procedure:
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o Dispose of chemical waste through your institution's hazardous waste management
program.

o Never dispose of 2-tert-Butyl-4-chloropyrimidine down the drain.[6][10]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2-tert-Butyl-4-
chloropyrimidine in a laboratory setting.
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Caption: Workflow for the safe handling of 2-tert-Butyl-4-chloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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